Cas no 62402-25-9 (1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]-)

1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]- structure
62402-25-9 structure
Product Name:1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]-
CAS No:62402-25-9
MF:C10H16N2O2
MW:196.246242523193
CID:446054
PubChem ID:71386739
Update Time:2025-04-19

1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]-
    • 2-methyl-2-(pyridin-2-ylmethylamino)propane-1,3-diol
    • AKOS018370174
    • 62402-25-9
    • DTXSID30808894
    • 2-Methyl-2-{[(pyridin-2-yl)methyl]amino}propane-1,3-diol
    • Inchi: 1S/C10H16N2O2/c1-10(7-13,8-14)12-6-9-4-2-3-5-11-9/h2-5,12-14H,6-8H2,1H3
    • InChI Key: KXBDUPMABPHGIH-UHFFFAOYSA-N
    • SMILES: OCC(C)(CO)NCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 196.12128
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • PSA: 65.38
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